Cas no 1360949-42-3 (Ethyl 3-formyl-7-methoxy-4-methyl-1H-indole-2-carboxylate)

• Product Name: Ethyl 3-formyl-7-methoxy-4-methyl-1H-indole-2-carboxylate
• CAS No: 1360949-42-3
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5573807
• Update Time: 2025-11-01

Ethyl 3-formyl-7-methoxy-4-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3-formyl-7-methoxy-4-methyl-, ethyl ester
• Ethyl 3-formyl-7-methoxy-4-methyl-1H-indole-2-carboxylate

• Inchi： 1S/C14H15NO4/c1-4-19-14(17)12-9(7-16)11-8(2)5-6-10(18-3)13(11)15-12/h5-7,15H,4H2,1-3H3
• InChI Key： JDJAVJKWNGMPRK-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC=C2OC)C(C=O)=C1C(OCC)=O

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 470.5±45.0 °C(Predicted)
• pka: 13.36±0.30(Predicted)

Additional information on Ethyl 3-formyl-7-methoxy-4-methyl-1H-indole-2-carboxylate

Ethyl 3-formyl-7-methoxy-4-methyl-1H-indole-2-carboxylate (CAS No. 1360949-42-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-formyl-7-methoxy-4-methyl-1H-indole-2-carboxylate (CAS No. 1360949-42-3) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a formyl group, methoxy and methyl substituents on the indole ring, make it a valuable building block for the development of novel therapeutic agents.

The compound's molecular structure, characterized by a fused indole ring system with functional groups strategically positioned, allows for diverse chemical modifications. These modifications are essential for tailoring the pharmacological properties of the resulting molecules, making Ethyl 3-formyl-7-methoxy-4-methyl-1H-indole-2-carboxylate a versatile tool in drug discovery and development.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. These derivatives have shown promise in treating various diseases, including cancer, inflammation, and neurological disorders. The formyl group in Ethyl 3-formyl-7-methoxy-4-methyl-1H-indole-2-carboxylate provides a reactive site for further functionalization, enabling the synthesis of more complex and potent pharmacophores.

One of the most notable applications of this compound is in the synthesis of indole-based inhibitors targeting enzymes involved in disease pathways. For instance, indole derivatives have been explored as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The methoxy and methyl groups on the indole ring contribute to the compound's ability to interact with specific binding pockets on these enzymes, enhancing its inhibitory activity.

Moreover, the increasing use of computational methods in drug design has highlighted the importance of molecular diversity. Ethyl 3-formyl-7-methoxy-4-methyl-1H-indole-2-carboxylate fits well within this paradigm, as its structural features can be easily modified to explore new chemical spaces. This flexibility has led to the discovery of several novel compounds with improved pharmacokinetic properties and reduced side effects.

The role of this compound extends beyond mere intermediate synthesis; it also serves as a scaffold for structure-based drug design. By leveraging high-throughput screening and virtual screening techniques, researchers can rapidly identify lead compounds derived from Ethyl 3-formyl-7-methoxy-4-methyl-1H-indole-2-carboxylate. This approach has been particularly successful in identifying candidates for further optimization and clinical evaluation.

In conclusion, Ethyl 3-formyl-7-methoxy-4-methyl-1H-indole-2-carboxylate (CAS No. 1360949-42-3) is a pivotal compound in modern pharmaceutical research. Its unique structural attributes and reactivity make it an indispensable tool for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound will undoubtedly play a significant role in the next generation of pharmaceutical innovations.